Cas no 926235-14-5 (2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid)

2-[1-(1,1-Dioxo-1λ⁶-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid is a structurally complex heterocyclic compound featuring a pyrazole core linked to a sulfolane moiety via a methylene bridge. The presence of the sulfolane group enhances solubility and stability, while the acetic acid functionality provides a reactive site for further derivatization. This compound is of interest in medicinal chemistry and materials science due to its potential as a versatile intermediate for synthesizing pharmacologically active molecules or functional materials. Its well-defined structure and functional groups make it suitable for precise modifications, enabling tailored applications in drug discovery or specialty chemical development. The combination of rigidity from the pyrazole ring and polarity from the sulfone group contributes to its utility in diverse synthetic pathways.
2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid structure
926235-14-5 structure
Product Name:2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid
CAS No:926235-14-5
MF:C11H16N2O4S
MW:272.320741653442
MDL:MFCD09048732
CID:4720049
PubChem ID:16776287
Update Time:2025-11-02

2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [1-(1,1-dioxidotetrahydro-3-thienyl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid
    • [1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid
    • STL314519
    • BBL031281
    • [1-(1,1-dioxo-1
    • E6-thiolan-3-yl)-3,5-dimethylpyrazol-4-yl]acetic acid
    • 2-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
    • 2-[1-(1,1-dioxo-1lambda-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid
    • 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid
    • MDL: MFCD09048732
    • Inchi: 1S/C11H16N2O4S/c1-7-10(5-11(14)15)8(2)13(12-7)9-3-4-18(16,17)6-9/h9H,3-6H2,1-2H3,(H,14,15)
    • InChI Key: OZPONAOYMGAHMA-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N1C(C)=C(CC(=O)O)C(C)=N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Topological Polar Surface Area: 97.6

2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid Pricemore >>

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Additional information on 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid

Comprehensive Overview of 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid (CAS No. 926235-14-5)

The compound 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid (CAS No. 926235-14-5) represents a sophisticated heterocyclic structure that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of thiolane and pyrazole moieties, making it particularly valuable for drug discovery and medicinal chemistry applications. The presence of the acetic acid functional group further enhances its potential as a building block for more complex molecular architectures.

Recent trends in drug development have highlighted the importance of sulfur-containing heterocycles, with researchers increasingly focusing on compounds like 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid due to their enhanced bioavailability and metabolic stability. The 1,1-dioxo-1λ?-thiolan-3-yl component contributes to the molecule's polarity and water solubility, while the 3,5-dimethyl-1H-pyrazol-4-yl segment provides structural rigidity and potential hydrogen bonding capabilities.

From a synthetic chemistry perspective, CAS 926235-14-5 offers multiple sites for structural modification, making it an attractive scaffold for combinatorial chemistry approaches. The acetic acid moiety allows for straightforward conjugation with various amines or alcohols through standard coupling reactions, facilitating the creation of diverse compound libraries. This characteristic aligns perfectly with current pharmaceutical industry demands for modular synthetic building blocks.

The physicochemical properties of 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid have been the subject of several computational chemistry studies. Molecular modeling suggests that the compound exhibits favorable drug-like properties, with predicted logP values indicating good membrane permeability while maintaining sufficient aqueous solubility. These characteristics make it particularly interesting for researchers investigating bioactive small molecules and targeted therapeutics.

In the context of current pharmaceutical research trends, this compound has shown potential in the development of enzyme inhibitors, particularly for targets requiring both polar and hydrophobic interactions. The sulfone group in the thiolane ring may participate in specific hydrogen bonding with enzyme active sites, while the pyrazole ring could contribute to π-π stacking interactions with aromatic amino acid residues.

The synthesis of 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Recent publications have described optimized protocols for its preparation, highlighting the importance of protecting group strategies for the acetic acid functionality during the construction of the heterocyclic core.

Analytical characterization of CAS 926235-14-5 requires advanced techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. The compound's structural complexity demands thorough spectral analysis to confirm its identity and purity, particularly for pharmaceutical applications where stringent quality standards apply.

From a commercial perspective, the demand for specialized heterocyclic compounds like 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid has been steadily increasing. Custom synthesis providers and fine chemical suppliers have reported growing interest from both academic institutions and pharmaceutical companies seeking this specific molecular scaffold for their research programs.

Safety considerations for handling 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this material, particularly due to the potential for irritation from the acetic acid moiety.

Storage recommendations for CAS 926235-14-5 typically suggest keeping the compound in a cool, dry environment, protected from light and moisture. The stability of the sulfone group and pyrazole ring under various conditions has been investigated, with data indicating good long-term stability when properly stored.

Future research directions for 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid may explore its potential as a precursor for more complex molecular architectures. The growing interest in sulfur-containing pharmaceuticals and multi-target drug design suggests that this compound could play an important role in the development of next-generation therapeutic agents.

In conclusion, 2-[1-(1,1-dioxo-1λ?-thiolan-3-yl)-3,5-dimethyl-1H-pyrazol-4-yl]acetic acid (CAS No. 926235-14-5) represents a valuable chemical entity with significant potential in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it an important tool for researchers working at the forefront of pharmaceutical development.

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